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Compound of Interest

Compound Name: Enkephalin-met, ala(2)-

Cat. No.: B1671299 Get Quote

Technical Support Center: [D-Ala(2)]-Met-
Enkephalin
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and handling of [D-Ala(2)]-Met-

Enkephalin. Below you will find troubleshooting guides and frequently asked questions (FAQs)

to address potential issues during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is [D-Ala(2)]-Met-Enkephalin and why is the D-Alanine substitution important for

stability?

A1: [D-Ala(2)]-Met-Enkephalin is a synthetic analog of the endogenous opioid peptide Met-

enkephalin. The substitution of the naturally occurring L-Alanine at position 2 with its

stereoisomer, D-Alanine, makes the peptide significantly more resistant to degradation by

aminopeptidases.[1] This enhanced stability leads to a more potent and longer-lasting

analgesic effect compared to the native peptide.[2]

Q2: What are the primary degradation pathways for enkephalins?

A2: The primary degradation pathway for natural enkephalins is enzymatic hydrolysis by

peptidases. Key cleavage sites in Met-enkephalin are the Tyr1-Gly2 and Gly3-Phe4 bonds.[1]
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The substitution in [D-Ala(2)]-Met-Enkephalin protects the Tyr1-D-Ala2 bond from

aminopeptidase cleavage. However, other enzymatic and chemical degradation, such as

oxidation of the methionine residue, can still occur over time.

Q3: What are the recommended long-term storage conditions for lyophilized [D-Ala(2)]-Met-

Enkephalin?

A3: For long-term stability, lyophilized [D-Ala(2)]-Met-Enkephalin should be stored at -20°C or

colder in a tightly sealed container, protected from moisture and light. While specific long-term

stability data for the lyophilized form of the analog is not readily available in published literature,

peptides are generally stable for months to years under these conditions.

Q4: How should I store [D-Ala(2)]-Met-Enkephalin in solution?

A4: Storing peptides in solution for extended periods is not recommended. If necessary,

prepare solutions fresh. For short-term storage, sterile solutions should be aliquoted and stored

at -20°C. Avoid repeated freeze-thaw cycles. The stability of the parent peptide, Met-

enkephalin, in solution is dependent on temperature, with degradation occurring more rapidly at

higher temperatures.
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Issue Possible Cause(s) Recommended Solution(s)

Loss of biological activity in

experiments

- Peptide degradation due to

improper storage. - Repeated

freeze-thaw cycles of stock

solutions. - Contamination of

stock solution. - Oxidation of

the methionine residue.

- Store lyophilized peptide at

-20°C or colder. - Aliquot

solutions to avoid freeze-thaw

cycles. - Use sterile buffers

and handle solutions

aseptically. - Prepare fresh

solutions for critical

experiments. - Consider using

antioxidants in the buffer if

oxidation is suspected.

Appearance of unexpected

peaks in HPLC analysis

- Peptide degradation leading

to fragments. - Oxidation of the

methionine residue. -

Aggregation of the peptide.

- Confirm the identity of the

new peaks using mass

spectrometry. - Review storage

conditions and handling

procedures. - Filter the solution

through a 0.22 µm filter before

HPLC analysis to remove

aggregates.

Poor solubility of the

lyophilized peptide

- Incorrect solvent choice. -

Peptide has aggregated during

storage.

- Consult the manufacturer's

instructions for the

recommended solvent. -

Gentle vortexing or sonication

may help to dissolve the

peptide. Avoid harsh conditions

that could cause further

degradation.

Stability Data
While specific quantitative long-term stability data for lyophilized [D-Ala(2)]-Met-Enkephalin is

limited in public literature, the following table summarizes the stability of its parent peptide, Met-

enkephalin (Opioid Growth Factor), in a sterile saline solution, as determined by HPLC.[3][4] It

is important to note that [D-Ala(2)]-Met-Enkephalin is expected to exhibit greater stability,

particularly in its lyophilized form, due to its resistance to enzymatic degradation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/244594923_Stability_of_Opioid_Growth_Factor_Met-Enkephalin_in_Solution_Using_HPLC_and_Photodiode_Array_Detection
https://pure.psu.edu/en/publications/stability-of-opioid-growth-factor-metsup5sup-enkephalin-in-soluti/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Temperature Duration Remaining Peptide (%)

-17°C 2 months 97%

4°C 2 months 94%

22°C 8 weeks 88-94%

Experimental Protocols
Protocol for Stability Assessment of [D-Ala(2)]-Met-
Enkephalin by HPLC
This protocol outlines a method to assess the stability of [D-Ala(2)]-Met-Enkephalin under

various storage conditions.

1. Sample Preparation:

Prepare a stock solution of [D-Ala(2)]-Met-Enkephalin in a suitable solvent (e.g., sterile water

or a buffer relevant to the intended application) at a known concentration (e.g., 1 mg/mL).

Aliquot the stock solution into multiple vials for storage under different conditions (e.g.,

-20°C, 4°C, room temperature).

For lyophilized stability, store the powder under the desired conditions. At each time point,

dissolve a pre-weighed amount in the solvent.

2. HPLC Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient appropriate for separating the peptide from its potential

degradation products (e.g., 5% to 60% B over 30 minutes).

Flow Rate: 1.0 mL/min.
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Detection: UV at 220 nm or 280 nm.

Injection Volume: 20 µL.

3. Data Analysis:

At each time point (e.g., 0, 1, 2, 4, 8 weeks), analyze an aliquot from each storage condition

by HPLC.

Calculate the percentage of the remaining intact peptide by comparing the peak area of the

main peak at each time point to the peak area at time zero.

The appearance of new peaks may indicate degradation products, which can be further

characterized by mass spectrometry.

Protocol for Identification of Degradation Products by
Mass Spectrometry
1. Sample Preparation:

Use the samples from the HPLC stability study that show significant degradation.

Alternatively, fractions corresponding to the new peaks from the HPLC can be collected.

2. Mass Spectrometry Analysis:

Ionization Source: Electrospray Ionization (ESI) is commonly used for peptides.

Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is

recommended for accurate mass measurements.

MS/MS Analysis: Perform tandem mass spectrometry (MS/MS) on the parent ions of

potential degradation products to obtain fragmentation patterns.

3. Data Analysis:

Determine the accurate mass of the degradation products.
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Compare the measured mass with the theoretical masses of potential degradation products

(e.g., fragments from hydrolysis, oxidized forms).

Analyze the MS/MS fragmentation data to confirm the sequence and identify the site of

modification or cleavage.

Visualizations

Extracellular Cell Membrane

Intracellular

[D-Ala(2)]-Met-Enkephalin Opioid Receptor
(μ or δ)

Binds to Gi/Go ProteinActivates

Adenylyl Cyclase

Inhibits

Ion Channel Modulation

Modulates

cAMP

Decreases production of

Cellular Response
(e.g., Analgesia)

Leads to

Contributes to

Click to download full resolution via product page

Caption: Signaling pathway of [D-Ala(2)]-Met-Enkephalin.
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Caption: Experimental workflow for stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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